Cas no 1261478-88-9 (2,3,4-Tribromomandelic acid)

• Product Name: 2,3,4-Tribromomandelic acid
• CAS No: 1261478-88-9
• MF: C₈H₅Br₃O₃
• MW: 388.835500478745
• CID: 4942817
• Update Time: 2025-06-14

2,3,4-Tribromomandelic acid Chemical and Physical Properties

Names and Identifiers

• 2,3,4-Tribromomandelic acid

• Inchi： 1S/C8H5Br3O3/c9-4-2-1-3(5(10)6(4)11)7(12)8(13)14/h1-2,7,12H,(H,13,14)
• InChI Key： XYONGYGUBJINMU-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1C(C(=O)O)O)Br)Br

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 224
• XLogP3: 2.9
• Topological Polar Surface Area: 57.5

Additional information on 2,3,4-Tribromomandelic acid

Recent Advances in the Study of 2,3,4-Tribromomandelic Acid (CAS: 1261478-88-9) in Chemical Biology and Pharmaceutical Research

2,3,4-Tribromomandelic acid (CAS: 1261478-88-9) is a brominated derivative of mandelic acid that has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by the presence of three bromine atoms on the aromatic ring, exhibits distinct reactivity and biological activity, making it a promising candidate for drug development and biochemical studies. Recent studies have explored its synthesis, mechanism of action, and applications in medicinal chemistry, shedding light on its potential as a versatile building block for bioactive molecules.

The synthesis of 2,3,4-Tribromomandelic acid has been optimized in recent years, with researchers focusing on improving yield and purity while minimizing environmental impact. A 2023 study published in the Journal of Organic Chemistry demonstrated a novel catalytic approach using palladium-based catalysts, which significantly enhanced the efficiency of the bromination process. This advancement not only facilitates large-scale production but also opens new avenues for the development of structurally related analogs with tailored biological properties.

In terms of biological activity, 2,3,4-Tribromomandelic acid has shown promising results as an inhibitor of specific enzymes involved in inflammatory pathways. A recent Nature Chemical Biology article highlighted its ability to selectively target cyclooxygenase-2 (COX-2), an enzyme implicated in chronic inflammation and cancer progression. The study revealed that the compound's bromine atoms play a critical role in binding to the enzyme's active site, providing a structural basis for the design of more potent and selective COX-2 inhibitors.

Beyond its direct therapeutic potential, 2,3,4-Tribromomandelic acid has also been employed as a key intermediate in the synthesis of complex natural products and pharmaceuticals. For instance, a 2024 study in Angewandte Chemie reported its use in the total synthesis of marine-derived brominated alkaloids, which exhibit potent antimicrobial and anticancer activities. The compound's versatility as a synthetic building block underscores its value in drug discovery and development.

Looking ahead, researchers are exploring the broader applications of 2,3,4-Tribromomandelic acid in chemical biology, including its potential as a probe for studying protein-ligand interactions and as a scaffold for the development of targeted therapies. Ongoing clinical trials are investigating its derivatives for the treatment of inflammatory diseases and certain cancers, with preliminary results indicating favorable pharmacokinetic profiles and low toxicity. As the understanding of its mechanism of action deepens, 2,3,4-Tribromomandelic acid is poised to play an increasingly important role in the advancement of chemical biology and pharmaceutical sciences.